![molecular formula C17H16Cl2N2O4 B255900 4-(2,4-dichlorophenoxy)-N'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide](/img/structure/B255900.png)
4-(2,4-dichlorophenoxy)-N'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide
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Overview
Description
4-(2,4-dichlorophenoxy)-N'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide, also known as dicamba, is a synthetic herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world.
Mechanism of Action
Dicamba works by disrupting the growth and development of broadleaf weeds. It does this by mimicking the action of a plant hormone called auxin, which is essential for the growth and development of plants. Dicamba binds to specific receptors in the plant cells, causing the cells to grow and divide uncontrollably, eventually leading to the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a variety of biochemical and physiological effects on plants. It can cause changes in the expression of genes involved in plant growth and development, as well as changes in the levels of various plant hormones. Dicamba can also affect the photosynthetic activity of plants, leading to reduced growth and yield.
Advantages and Limitations for Lab Experiments
Dicamba is a widely used herbicide in agricultural settings, making it readily available for use in laboratory experiments. It is relatively inexpensive and easy to obtain, which makes it an attractive option for researchers. However, 4-(2,4-dichlorophenoxy)-N'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide has some limitations for use in laboratory experiments. It can be difficult to control the concentration of this compound in the soil or water, which can make it challenging to accurately measure the effects of the herbicide on plants. Additionally, this compound can have non-target effects on other plant species, which can complicate experimental design.
Future Directions
There are many potential future directions for research on 4-(2,4-dichlorophenoxy)-N'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide. One area of interest is the development of new herbicides that are more effective and have fewer negative effects on non-target plant species. Another area of research is the study of the mechanisms of herbicide resistance in weeds and the development of new strategies for controlling resistant weeds. Additionally, there is interest in using this compound and other herbicides in combination with other agricultural practices, such as crop rotation and cover cropping, to reduce the reliance on herbicides and improve soil health.
Synthesis Methods
Dicamba is synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenol with 3-chloropropionic acid to form 2,4-dichlorophenoxypropionic acid. This acid is then reacted with hydrazine to form the hydrazide, which is subsequently reacted with 2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene to form 4-(2,4-dichlorophenoxy)-N'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide.
Scientific Research Applications
Dicamba is widely used in scientific research to study the effects of herbicides on plant growth and development. It is also used to study the biochemical and physiological effects of herbicides on different plant species. Dicamba has been used in a variety of studies to investigate the mechanisms of herbicide resistance in weeds and to develop new herbicides.
properties
Molecular Formula |
C17H16Cl2N2O4 |
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Molecular Weight |
383.2 g/mol |
IUPAC Name |
4-(2,4-dichlorophenoxy)-N//'-[(E)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanehydrazide |
InChI |
InChI=1S/C17H16Cl2N2O4/c18-12-4-6-16(14(19)8-12)25-7-1-2-17(24)21-20-10-11-3-5-13(22)9-15(11)23/h3-6,8-10,20,23H,1-2,7H2,(H,21,24)/b11-10+ |
InChI Key |
AEEKNJOSDSCGDW-ZHACJKMWSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)OCCCC(=O)NN/C=C/2\C=CC(=O)C=C2O |
SMILES |
C1=CC(=C(C=C1Cl)Cl)OCCCC(=O)NNC=C2C=CC(=O)C=C2O |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OCCCC(=O)NNC=C2C=CC(=O)C=C2O |
Origin of Product |
United States |
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